Pyridin-4-yl-[4-(2,3,4-trimethoxy-benzyl)-piperazin-1-yl]-methanone

• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol
• IUPAC Name: pyridin-4-yl-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H25N3O4/c1-25-17-5-4-16(18(26-2)19(17)27-3)14-22-10-12-23(13-11-22)20(24)15-6-8-21-9-7-15/h4-9H,10-14H2,1-3H3
• InChI Key: OJVPBCAUJXKSKK-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=NC=C3)OC)OC

Description

Pyridin-4-yl-[4-(2,3,4-trimethoxy-benzyl)-piperazin-1-yl]-methanone is a chemical compound with potential applications in scientific research. This compound is a piperazine derivative that has been synthesized using a specific method. The purpose of

Mechanism of Action

The mechanism of action of Pyridin-4-yl-[4-(2,3,4-trimethoxy-benzyl)-piperazin-1-yl]-methanone involves the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of certain kinases and phosphatases, which are involved in various cellular processes such as cell growth and division. It has also been shown to inhibit the activity of certain G protein-coupled receptors, which are involved in various physiological processes such as neurotransmission and hormone signaling.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

Pyridin-4-yl-[4-(2,3,4-trimethoxy-benzyl)-piperazin-1-yl]-methanone has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it has been shown to have potent inhibitory activity against certain enzymes and receptors. However, one limitation is that it may have off-target effects on other enzymes and receptors in the body. Additionally, more research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound.

Future Directions

There are several future directions for the research and development of Pyridin-4-yl-[4-(2,3,4-trimethoxy-benzyl)-piperazin-1-yl]-methanone. One direction is to further investigate its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to optimize its pharmacokinetics and pharmacodynamics to improve its efficacy and reduce its off-target effects. Additionally, more research is needed to fully understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

Pyridin-4-yl-[4-(2,3,4-trimethoxy-benzyl)-piperazin-1-yl]-methanone is synthesized using a specific method. The method involves the reaction of 4-(2,3,4-trimethoxybenzyl)piperazine with pyridine-4-carboxaldehyde in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

Pyridin-4-yl-[4-(2,3,4-trimethoxy-benzyl)-piperazin-1-yl]-methanone has potential applications in scientific research. This compound has been shown to have an inhibitory effect on certain enzymes and receptors in the body. This makes it a potential candidate for the development of new drugs and therapies for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.